1H-Pyrazole-1yl-N,N-dimethylamidine hydrochloride

• CAS No.: 421552-30-9
• Molecular Formula: C6H11ClN4
• Molecular Weight: 174.63 g/mol
• IUPAC Name: N,N-dimethylpyrazole-1-carboximidamide;hydrochloride
• InChI: InChI=1S/C6H10N4.ClH/c1-9(2)6(7)10-5-3-4-8-10;/h3-5,7H,1-2H3;1H
• InChI Key: NXQJZFKBFYIBHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=N)N1C=CC=N1.Cl

Description

1H-Pyrazole-1yl-N,N-dimethylamidine hydrochloride is a useful research compound. Its molecular formula is C6H11ClN4 and its molecular weight is 174.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of pyrazole (1.01 g, 14.8 mmol) and dimethylcyanamide (1.20 mL, 14.8 mmol) in 1,4-dioxane (15 mL) was added HCl (4.0 N in 1,4-dioxane, 3.8 mL, 15.2 mmol) and the resultant mixture was heated to reflux for 3 hours. The reaction mixture was cooled to room temperature and diluted with dry ether (15 mL) to precipitate a yellow solid. The resultant precipitate was allowed to settle to the bottom of the flask (overnight) and the supernatant solution was decanted. The solid was dried under vacuum and provided the title compound (2.01 g, 78%). ES-MS m/z 139 (M+H).